Cas no 868362-18-9 (8-Bromo-[1,2,4]triazolo[1,5-a]pyridine)

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with a bromine substituent at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) or nucleophilic substitutions. Its electron-deficient triazolopyridine scaffold enhances binding affinity in medicinal chemistry, particularly for kinase inhibitors and CNS-targeting agents. The compound exhibits high purity (>95%) and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its rigid aromatic system also contributes to π-stacking interactions in material science applications.

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine structure

868362-18-9 structure

Product Name:8-Bromo-[1,2,4]triazolo[1,5-a]pyridine

CAS No:868362-18-9

MF:C₆H₄BrN₃

MW:198.020059585571

MDL:MFCD10699199

CID:69119

PubChem ID:329766188

Update Time:2025-07-02

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 8-Bromo[1,2,4]triazolo[1,5-a]pyridine
- 8-bromo-[1,2,4]Triazolo[1,5-a]pyridine
- [1,2,4]TRIAZOLO[1,5-A]PYRIDINE, 8-BROMO-
- [1,2,4]Triazolo[1,5-a]pyridine,8-bromo-
- BCP19808
- FCH882351
- PB19103
- AM804442
- AX8111108
- AB0037137
- Y4385
- 362B189
- 8-Bromo[1,2,4]triazolo[1,5-a]pyridine (ACI)
- AC-25818
- AS-33596
- SY057603
- CS-0037810
- J-519374
- 8-Bromo-[1,2,4]triazolo[1,5-a]pyridine, 97%
- AKOS006303676
- DB-076747
- SCHEMBL1811759
- DTXSID40467491
- 868362-18-9
- MFCD10699199
- EN300-268666
- 8-Bromo-[1,2,4]triazolo[1,5-a]pyridine
- MDL： MFCD10699199
- Inchi： 1S/C6H4BrN3/c7-5-2-1-3-10-6(5)8-4-9-10/h1-4H
- InChI Key： NATZWIFAAIXCTQ-UHFFFAOYSA-N
- SMILES： BrC1C2N(N=CN=2)C=CC=1

Computed Properties

Exact Mass: 196.95900
Monoisotopic Mass: 196.95886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2
XLogP3: 1.4

Experimental Properties

Density: 1.89
Melting Point: 152-157 °C
Refractive Index: 1.751
PSA: 30.19000
LogP: 1.49180

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR55245-1g	8-Bromo[1,2,4]triazolo[1,5-a]pyridine	868362-18-9	95%	1g	£18.00	2025-02-20
Apollo Scientific	OR55245-5g	8-Bromo[1,2,4]triazolo[1,5-a]pyridine	868362-18-9	95%	5g	£75.00	2025-02-20
Apollo Scientific	OR55245-10g	8-Bromo[1,2,4]triazolo[1,5-a]pyridine	868362-18-9	95%	10g	£630.00	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NZ579-50mg	8-Bromo-[1,2,4]triazolo[1,5-a]pyridine	868362-18-9	95%	50mg	68.0CNY	2021-08-04
TRC	B688518-10mg	8-Bromo[1,2,4]triazolo[1,5-a]pyridine	868362-18-9		10mg	$ 64.00	2023-04-18
TRC	B688518-25mg	8-Bromo[1,2,4]triazolo[1,5-a]pyridine	868362-18-9		25mg	$ 75.00	2023-04-18
TRC	B688518-50mg	8-Bromo[1,2,4]triazolo[1,5-a]pyridine	868362-18-9		50mg	$ 87.00	2023-04-18
TRC	B688518-100mg	8-Bromo[1,2,4]triazolo[1,5-a]pyridine	868362-18-9		100mg	$ 98.00	2023-04-18
Matrix Scientific	069770-1g	8-Bromo[1,2,4]triazolo[1,5-a]pyridine, 98%	868362-18-9	98%	1g	$719.00	2023-09-08
Matrix Scientific	069770-5g	8-Bromo[1,2,4]triazolo[1,5-a]pyridine, 98%	868362-18-9	98%	5g	$2304.00	2023-09-08

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Production Method

Production Method 1

868362-16-7

868362-18-9

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride Solvents: Tetrahydrofuran ; rt → 0 °C; 5 - 10 min, < 20 °C; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

New method for the general synthesis of [1,2,4]triazolo[1,5-a]pyridines

Huntsman, Elliott; Balsells, Jaume, European Journal of Organic Chemistry, 2005, (17), 3761-3765

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Raw materials

Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Preparation Products

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine (868362-18-9)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

868362-18-9 (8-Bromo-[1,2,4]triazolo[1,5-a]pyridine) Related Products

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Cas no 868362-18-9 (8-Bromo-[1,2,4]triazolo[1,5-a]pyridine)

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Security Information

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Pricemore >>

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Production Method

Production Method 1

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Raw materials

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Preparation Products

8-Bromo-[1,2,4]triazolo[1,5-a]pyridine Related Literature

Related Categories

868362-18-9 (8-Bromo-[1,2,4]triazolo[1,5-a]pyridine) Related Products